Cas no 2097923-53-8 (5-Bromo-2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine)

• Product Name: 5-Bromo-2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine
• CAS No: 2097923-53-8
• MF: C₁₄H₁₃BrN₄O₂
• MW: 349.182621717453
• CID: 5944488
• PubChem ID: 126852300
• Update Time: 2025-10-31

5-Bromo-2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS032465324
• [3-(5-bromopyrimidin-2-yl)oxypyrrolidin-1-yl]-pyridin-3-ylmethanone
• 5-bromo-2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine
• 2097923-53-8
• F6478-1957
• 5-Bromo-2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C14H13BrN4O2/c15-11-7-17-14(18-8-11)21-12-3-5-19(9-12)13(20)10-2-1-4-16-6-10/h1-2,4,6-8,12H,3,5,9H2
• InChI Key： BWECLYLRXASDBF-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CN(C(C2C=NC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 348.02219g/mol
• Monoisotopic Mass: 348.02219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.2Ų

Additional information on 5-Bromo-2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine

Comprehensive Overview of 5-Bromo-2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine (CAS No. 2097923-53-8)

5-Bromo-2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine (CAS No. 2097923-53-8) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a pyrimidine core with a pyrrolidine linker and a pyridine-3-carbonyl moiety, making it a versatile scaffold for drug discovery. Its unique structure enables interactions with biological targets, particularly in kinase inhibition and enzyme modulation, which are hot topics in cancer therapeutics and neurodegenerative disease research.

The compound’s brominated pyrimidine segment is a critical feature, as bromine atoms often enhance binding affinity and metabolic stability. Researchers are increasingly exploring such halogenated derivatives for their potential in targeted therapy, aligning with the growing demand for precision medicine. Additionally, the pyrrolidin-3-yloxy bridge offers conformational flexibility, a property highly sought after in small-molecule drug design to improve bioavailability and reduce off-target effects.

In the context of AI-driven drug discovery, 5-Bromo-2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine exemplifies how computational tools can predict molecular behavior. Platforms like AlphaFold and quantum chemistry simulations are being used to model its interactions, a trend reflecting the industry’s shift toward in silico screening. This aligns with frequent search queries such as "how to optimize drug candidates using AI" or "role of heterocycles in medicinal chemistry."

From a synthetic perspective, the compound’s pyridine-3-carbonyl group is a focal point for derivatization, enabling the creation of analogs for structure-activity relationship (SAR) studies. Such efforts are pivotal in addressing challenges like drug resistance, a recurring theme in forums and publications. Its CAS No. 2097923-53-8 is often cross-referenced in patents related to kinase inhibitors, underscoring its commercial relevance.

Environmental and regulatory considerations also play a role in its application. Unlike volatile or hazardous compounds, 5-Bromo-2-{[1-(pyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine is typically handled under standard laboratory protocols, making it accessible for academic and industrial labs. This safety profile is frequently highlighted in searches like "safe handling of brominated compounds" or "green chemistry alternatives for drug synthesis."

Looking ahead, the demand for multi-targeted ligands and fragment-based drug discovery will likely drive further interest in this compound. Its modular design allows for rapid optimization, a key advantage in fast-paced R&D environments. As the scientific community continues to explore its potential, CAS No. 2097923-53-8 remains a promising candidate for next-generation therapeutics.